Cas no 203737-94-4 (PST2774)

• Product Name: PST2774
• CAS No: 203737-94-4
• MF: C₂₃H₃₄N₂O₇
• MW: 450.525267124176
• CID: 2083375
• PubChem ID: 145710367
• Update Time: 2025-04-21

PST2774 Chemical and Physical Properties

Names and Identifiers

• PST2744
• Istaroximeoxalate
• CS-0025032
• Istaroxime (oxalate)
• 203737-94-4
• HY-15718B
• PST2774

• Inchi： 1S/C21H32N2O3.C2H2O4/c1-20-7-5-13(23-26-10-9-22)11-17(20)18(24)12-14-15-3-4-19(25)21(15,2)8-6-16(14)20;3-1(4)2(5)6/h14-17H,3-12,22H2,1-2H3;(H,3,4)(H,5,6)/b23-13+;/t14-,15-,16-,17+,20+,21-;/m0./s1
• InChI Key： GJLPXHFMMRXIHT-ROJIRLEOSA-N
• SMILES： O=C1C[C@H]2[C@@H]3CCC([C@@]3(C)CC[C@@H]2[C@@]2(C)CC/C(/C[C@@H]21)=N\OCCN)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 450.23660143Da
• Monoisotopic Mass: 450.23660143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 717
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų